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Compound of Interest

Compound Name: Benzenesulfonic Anhydride

Cat. No.: B1280428

Abstract: This document provides a comprehensive technical overview of benzenesulfonic
anhydride (CAS 512-35-6), a highly reactive organosulfur compound. It is intended for
researchers, scientists, and professionals in the field of drug development and organic
synthesis. This guide covers the compound's chemical and physical properties, spectroscopic
characteristics, detailed synthesis protocols, key reactions, and safety information.
Benzenesulfonic anhydride is primarily recognized as a potent electrophile and an efficient
sulfonating and dehydrating agent.[1] Its applications are extensive, ranging from the synthesis
of sulfonamides and sulfonate esters, which are crucial intermediates for pharmaceuticals and
agrochemicals, to polymer modification and analytical derivatization.[1][2]

Physical and Chemical Properties

Benzenesulfonic anhydride is a white to light yellow crystalline solid that is sensitive to
moisture.[2][3] It is often stored under anhydrous conditions to prevent hydrolysis back to
benzenesulfonic acid. Upon exposure to air, it can liquefy over a couple of hours.[4]

Table 1: Physical and Chemical Properties of Benzenesulfonic Anhydride
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Property Value Source(s)

CAS Number 512-35-6 [2][5]
benzenesulfonyl

IUPAC Name [1]

benzenesulfonate

Molecular Formula C12H1005S2 [2][5]

Molecular Weight 298.33 g/mol [2][5]
White to light yellow/orange

Appearance [2]
powder or crystal

) ) 73 - 90 °C (range can be

Melting Point [21[4]
broad)

Boiling Point 239 -241°C [2]

Purity >96% [2]
Insoluble in water; soluble in

Solubility organic solvents like ether, [3]

CHCIs

Spectroscopic Data

While specific, complete spectra for benzenesulfonic anhydride are not readily available in

public databases, the expected spectroscopic characteristics can be inferred from the known

behavior of its constituent functional groups.

Table 2: Expected Spectroscopic Characteristics
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Spectroscopy

Characteristic Peaks / Signals

FT-IR

~1820 cm~t & ~1750 cm~1: Asymmetric and
symmetric C=0 stretches are not present.
Instead, characteristic S=O stretches for the
anhydride linkage are expected. Strong
absorptions for S=0 stretching are typically
found in the 1400-1300 cm~* and 1200-1100
cm~1 regions. The anhydride O=S-0O-S=0
system will show strong, characteristic bands.
~3100-3000 cm~*: Aromatic C-H stretch. ~1600,
~1500 cm~t: Aromatic C=C ring stretching.

1H NMR

~7.5 - 8.5 ppm: Complex multiplet
corresponding to the 10 protons on the two
aromatic rings. The protons ortho to the sulfonyl
group are expected to be the most downfield
(deshielded).

13C NMR

~125 - 145 ppm: Multiple signals corresponding
to the aromatic carbons. The carbon atom
directly attached to the sulfur (ipso-carbon)
would be distinct from the ortho, meta, and para

carbons.

Mass Spec. (El)

m/z 298: Molecular ion peak (M™).
Fragmentation: Expect loss of SOz (m/z 64) and
benzenesulfonate radical (CeHsSOse, m/z 157).
Common fragments would include the phenyl
cation (CeHs*, m/z 77).

Synthesis and Mechanism

The most common and established method for preparing benzenesulfonic anhydride is

through the dehydration of benzenesulfonic acid.[1][6] This reaction typically employs a strong

dehydrating agent, with phosphorus pentoxide (P20s) being a standard choice.[4][6]

Experimental Protocol: Synthesis via Dehydration
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This protocol is based on a reported method for preparing sulfonic acid anhydrides using

phosphorus pentoxide.[4]

Objective: To synthesize benzenesulfonic anhydride from benzenesulfonic acid using

phosphorus pentoxide as a dehydrating agent.

Materials:

Benzenesulfonic acid
Phosphorus pentoxide (P20s)
Inert support (e.g., kieselguhr)

1,2-Dichloroethane (or other suitable solvent like Et2O or CHCIs for extraction/crystallization)

Procedure:

In a reaction vessel equipped for heating and stirring, benzenesulfonic acid is added.
A mixture of phosphorus pentoxide and an inert support (e.g., a 1:1 mixture) is prepared.

The P20s mixture is added slowly and portion-wise to the benzenesulfonic acid at room
temperature with stirring.

The reaction mixture is then gradually heated to 100 °C and maintained at this temperature
for several hours (e.g., 5 hours) to ensure the reaction goes to completion.[1]

After heating, the mixture is cooled.

A suitable organic solvent, such as 1,2-dichloroethane, is added, and the solution is refluxed
for a short period (e.g., 10 minutes) to extract the product.

The hot solution is filtered to remove the spent dehydrating agent and other solids. The
filtration may be repeated after cooling to remove any precipitated impurities.

The solvent is removed from the filtrate under reduced pressure to yield the crude
benzenesulfonic anhydride.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www1.udel.edu/chem/fox/Chem333/Fall2013/Chem333Fall2013/Welcome_files/IR%20handout.pdf
https://www.benchchem.com/product/b1280428?utm_src=pdf-body
https://aaqr.org/articles/aaqr-17-12-oa-0579_suppl.pdf
https://www.benchchem.com/product/b1280428?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 Purification: The crude product can be purified by crystallization from a suitable solvent such
as diethyl ether or chloroform to yield the final product.

Click to download full resolution via product page

Synthesis workflow for benzenesulfonic anhydride.

Reactivity and Applications

Benzenesulfonic anhydride is a cornerstone reagent for sulfonylation reactions, facilitating
the transfer of a benzenesulfonyl group to various nucleophiles.[1] Its reactivity is more
pronounced than that of the corresponding benzenesulfonyl chloride, making it valuable for
efficient and rapid reactions.[1] The reaction mechanism involves a nucleophilic attack on one
of the electrophilic sulfur atoms, which results in the displacement of a benzenesulfonate anion,
an excellent leaving group.[1]

Key Applications:

o Synthesis of Sulfonamides and Sulfonate Esters: It reacts readily with primary and
secondary amines to form N-substituted sulfonamides and with alcohols or phenols to form
sulfonate esters.[1][2] These products are often key intermediates in the development of
pharmaceuticals (e.g., sulfa drugs) and agrochemicals.[1][2]

» Friedel-Crafts Reactions: It is used for Friedel-Crafts sulfone synthesis, often providing
superior results and higher yields compared to using sulfonyl chlorides.[1][4]

o Dehydrating Agent: It serves as an effective dehydrating condensation agent, for example, in
the synthesis of carboxamides from carboxylic acids and amines.[1]
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e Polymer Chemistry: The compound is used to modify polymer structures, which can enhance
properties such as thermal stability and solubility.[1][2]

e Analytical Chemistry: It is employed in derivatization techniques to improve the detection
sensitivity of alcohols and amines in chromatographic methods.[1][2]

Reactants

Nucleophile
(e.g., R-OH or R2NH)

Nucleophilic Attack
on Sulfur Atom

Benzenesulfonic Anhydride
((PhS02)20)

N

Products \

Sulfonated Product Benzenesulfonate Anion

(R-OSO2Ph or R2N-SO2zPh) (PhS0Os3")

Click to download full resolution via product page

General mechanism for sulfonylation reactions.

Safety and Handling

Benzenesulfonic anhydride is classified as a corrosive substance and requires careful
handling to avoid contact with skin, eyes, and mucous membranes.[7] It is also moisture-
sensitive and should be handled under a dry, inert atmosphere.[8]
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Table 3: GHS Hazard Information
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Hazard Type Code Description Source(s)
Pictogram GHSO05 Corrosive

Signal Word Danger [7]

Hazard Statement H290 May be corrosive to [7]

metals.

H314

Causes severe skin
burns and eye

damage.

[7]

H318

Causes serious eye

damage.

Precautionary

P260

Do not breathe dust. [718]

Statements

P280

Wear protective
gloves/protective

: [718]
clothing/eye

protection.

P301+P330+P331

IF SWALLOWED:
Rinse mouth. Do NOT

induce vomiting.

[8]

P303+P361+P353

IF ON SKIN (or hair):
Take off immediately
all contaminated
clothing. Rinse skin

with water.

[7]

P305+P354+P338

IF IN EYES:
Immediately rinse with
water for several
minutes. Remove
contact lenses, if
present and easy to

do. Continue rinsing.

P405

Store locked up.

[8]
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Handling Recommendations:
e Use in a well-ventilated area or under a fume hood.[7]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[7]

o Store in a tightly sealed container in a cool, dry place away from incompatible materials such
as bases and oxidizing agents.[2][7]

e Avoid exposure to moisture to prevent decomposition.[7]

Conclusion

Benzenesulfonic anhydride is a powerful and versatile reagent in organic chemistry with
significant utility in the pharmaceutical and chemical industries.[2] Its high reactivity as a
sulfonating agent makes it indispensable for the synthesis of a wide array of sulfone-containing
molecules.[1] A thorough understanding of its properties, synthesis, and handling requirements
is essential for its safe and effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Benzenesulfonic Anhydride (CAS 512-35-6): A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280428#benzenesulfonic-anhydride-cas-number-
512-35-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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